2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-(3-(furan-2-yl)-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)acetamide
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Description
2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-(3-(furan-2-yl)-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)acetamide is a useful research compound. Its molecular formula is C24H23N5O5 and its molecular weight is 461.478. The purity is usually 95%.
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Scientific Research Applications
Crystal Structure and Synthesis
A study detailed the synthesis and crystal structure of a compound structurally similar to the one of interest, highlighting the importance of such research in understanding the molecular configurations and potential interactions of complex organic molecules. The crystallography analysis revealed intricate details about molecular arrangement, offering insights into the design of molecules with desired physical and chemical properties (Hu Jingqian et al., 2016).
Biological Activities
Research on related compounds has demonstrated moderate herbicidal and fungicidal activities, suggesting potential applications in developing new agricultural chemicals that could help manage pests and diseases more effectively (Hu Jingqian et al., 2016). This aligns with the ongoing search for more efficient and environmentally friendly pesticides and fungicides.
Anticancer and Antimicrobial Potential
Several derivatives of structurally similar compounds have shown promising anticancer and antimicrobial activities. This opens up possibilities for the development of novel therapeutic agents. For example, compounds tested on the MCF-7 human breast adenocarcinoma cell line exhibited significant antitumor activity, pointing towards potential applications in cancer treatment (Khaled R. A. Abdellatif et al., 2014).
Chemical Synthesis and Drug Development
The compound and its derivatives have been a focus of chemical synthesis studies aiming at creating novel heterocyclic compounds with potential applications in drug development. The versatility of the chemical structure allows for the synthesis of a wide range of derivatives, highlighting the compound's utility as a building block for pharmaceuticals (Samir Bondock et al., 2008).
Properties
IUPAC Name |
2-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxy]-N-[5-(furan-2-yl)-2-(4-methyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H23N5O5/c1-14-10-20(30)27-23(25-14)29-19(11-16(28-29)17-8-5-9-32-17)26-21(31)13-33-18-7-4-6-15-12-24(2,3)34-22(15)18/h4-11H,12-13H2,1-3H3,(H,26,31)(H,25,27,30) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NSAGNTMSQBWYBF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=O)NC(=N1)N2C(=CC(=N2)C3=CC=CO3)NC(=O)COC4=CC=CC5=C4OC(C5)(C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H23N5O5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
461.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.